Cas no 353-54-8 (Fluorotribromomethane)

• Product Name: Fluorotribromomethane
• CAS No: 353-54-8
• MF: CBr₃F
• MW: 270.721101760864
• MDL: MFCD00000366
• CID: 82173
• PubChem ID: 67707
• Update Time: 2025-10-29

Fluorotribromomethane Chemical and Physical Properties

Names and Identifiers

• tribromofluoromethane
• FLUOROTRIBROMOMETHANE
• tribromo(fluoro)methane
• Methane,tribromofluoro
• Tribrom-fluor-methan
• Fluorotribromomethane (FC 11B3)
• SCHEMBL1037620
• CFBr3
• NS00042118
• Tribromo-fluoro-methane
• FT-0676457
• 353-54-8
• BCP15230
• EINECS 206-535-8
• W16226
• Tribromofluoromethane, 99%
• Fluoro tribromo methane
• Methane, tribromofluoro-
• A822748
• T2304
• InChI=1/CBr3F/c2-1(3,4)
• CS-0046858
• Q843735
• AKOS007930398
• tris(bromanyl)-fluoranyl-methane
• MFCD00000366
• EN300-341885
• CBr3F
• fluortribrommethan
• DTXSID2059859
• DTXCID8038984
• Methane, tribromofluoro
• DB-433737
• Fluorotribromomethane

• MDL： MFCD00000366
• Inchi： 1S/CBr3F/c2-1(3,4)5
• InChI Key： IHZAEIHJPNTART-UHFFFAOYSA-N
• SMILES： BrC(F)(Br)Br
• BRN： 1732796

Computed Properties

• Exact Mass: 267.75300
• Monoisotopic Mass: 267.753
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Not available
• Density: 2.765 g/mL at 25 °C(lit.)
• Melting Point: −73.6 °C (lit.)
• Boiling Point: 106-107 °C(lit.)
• Flash Point: 106-107°C
• Refractive Index: n20/D 1.525(lit.)
• PSA: 0.00000
• LogP: 2.75190
• Solubility: Not available

Fluorotribromomethane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, OZONE DEPLETER
• TSCA：T

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Fluorotribromomethane

Fluorotribromomethane (CAS No: 353-54-8) - A Comprehensive Overview

Fluorotribromomethane, also known as 1,1,1-trifluoro-2,2-dibromoethane, is a chemical compound with the CAS registry number 353-54-8. This compound is a derivative of ethane, where three of the hydrogen atoms are replaced by fluorine atoms, and two are replaced by bromine atoms. The molecular formula of fluorotribromomethane is CBr2F3, and its molecular weight is approximately 276.8 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 79°C.

The synthesis of fluorotribromomethane involves the substitution reaction of ethane with fluorine and bromine in the presence of appropriate catalysts. This compound is primarily used as an intermediate in the production of various fluorinated and brominated compounds. It plays a crucial role in the synthesis of refrigerants, fire extinguishing agents, and other specialty chemicals.

In recent years, there has been significant interest in the environmental impact of fluorotribromomethane. Studies have shown that this compound has a relatively low ozone depletion potential (ODP) compared to other halogenated compounds. However, its global warming potential (GWP) is still a concern, making it essential to explore alternative compounds with lower environmental impact.

Fluorotribromomethane has also been studied for its potential applications in materials science. Researchers have investigated its use as a precursor for the synthesis of advanced materials such as fluoropolymers and brominated flame retardants. These applications are driven by the unique combination of fluorine and bromine functionalities in the molecule.

The chemical stability of fluorotribromomethane makes it suitable for use in various industrial processes. However, it is important to handle this compound with care due to its potential toxicity and flammability. Proper safety measures should be implemented during storage and transportation to ensure compliance with international safety standards.

In conclusion, fluorotribromomethane (CAS No: 353-54-8) is a versatile compound with a wide range of applications in the chemical industry. Its properties make it an essential intermediate in the production of various chemicals, but its environmental impact necessitates further research into more sustainable alternatives.